3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline
Overview
Description
3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline, also known as MESCA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has shown potential as an anti-inflammatory and anti-cancer agent.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline:
Pharmaceutical Development
3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline is often explored for its potential in pharmaceutical development. Its unique chemical structure allows it to act as a building block in the synthesis of various pharmacologically active compounds. Researchers investigate its role in creating new drugs that could target specific diseases, such as cancer or bacterial infections .
Organic Synthesis
This compound is valuable in organic synthesis, particularly in the formation of complex molecules. It serves as an intermediate in the synthesis of various organic compounds, facilitating the creation of new materials with desired properties. Its reactivity and stability make it a preferred choice in synthetic chemistry .
Catalysis Research
In catalysis research, 3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline is used to develop new catalytic systems. Its structure allows it to participate in catalytic cycles, enhancing the efficiency and selectivity of chemical reactions. This application is crucial in industrial processes where catalysts are needed to accelerate reactions and improve yields .
Material Science
Researchers in material science utilize this compound to develop new materials with specific properties. Its incorporation into polymers or other materials can enhance their thermal stability, mechanical strength, or electrical conductivity. This makes it useful in creating advanced materials for various technological applications .
Environmental Chemistry
In environmental chemistry, 3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline is studied for its potential to degrade pollutants. Its chemical properties allow it to break down harmful substances in the environment, making it a candidate for use in pollution control and remediation efforts .
Analytical Chemistry
Finally, in analytical chemistry, this compound is used as a standard or reagent in various analytical techniques. Its well-defined chemical properties make it suitable for use in calibrating instruments or as a reference material in quantitative analyses.
Sigma-Aldrich Chemical Society Reviews Chemical Society Reviews Springer Springer : RSC Publishing : RSC Publishing : Sigma-Aldrich
Safety and Hazards
properties
IUPAC Name |
3-chloro-4-(2-methoxyethylsulfonyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO3S/c1-14-4-5-15(12,13)9-3-2-7(11)6-8(9)10/h2-3,6H,4-5,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPSWTJONTYZAFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCS(=O)(=O)C1=C(C=C(C=C1)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-((2-methoxyethyl)sulfonyl)aniline | |
CAS RN |
1541378-81-7 |
Source
|
| Record name | 3-chloro-4-(2-methoxyethanesulfonyl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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